Cas no 408338-44-3 (Acetonitrile,2-(3,5-dihydroxyphenoxy)-)
408338-44-3 structure
Product Name:Acetonitrile,2-(3,5-dihydroxyphenoxy)-
CAS No:408338-44-3
MF:C8H7NO3
MW:165.146082162857
CID:326191
PubChem ID:45091040
Update Time:2025-04-19
Acetonitrile,2-(3,5-dihydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Acetonitrile,2-(3,5-dihydroxyphenoxy)-
- Acetonitrile, (3,5-dihydroxyphenoxy)- (9CI)
- ACETONITRILE,(3,5-DIHYDROXYPHENOXY)-
- 408338-44-3
-
- Inchi: 1S/C8H7NO3/c9-1-2-12-8-4-6(10)3-7(11)5-8/h3-5,10-11H,2H2
- InChI Key: XVTSTSPZZGESIU-UHFFFAOYSA-N
- SMILES: O(CC#N)C1C=C(C=C(C=1)O)O
Computed Properties
- Exact Mass: 165.043
- Monoisotopic Mass: 165.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.5A^2
- XLogP3: 1
Acetonitrile,2-(3,5-dihydroxyphenoxy)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
408338-44-3 (Acetonitrile,2-(3,5-dihydroxyphenoxy)-) Related Products
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